Cas no 898356-83-7 (N'-(2,4-difluorophenyl)-N-(2,2-dimethoxyethyl)ethanediamide)

• Product Name: N'-(2,4-difluorophenyl)-N-(2,2-dimethoxyethyl)ethanediamide
• CAS No: 898356-83-7
• MF: C₁₂H₁₄F₂N₂O₄
• MW: 288.247370243073
• CID: 5488183
• Update Time: 2025-06-11

N'-(2,4-difluorophenyl)-N-(2,2-dimethoxyethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,4-difluorophenyl)-N-(2,2-dimethoxyethyl)oxamide
• N'-(2,4-difluorophenyl)-N-(2,2-dimethoxyethyl)ethanediamide

• Inchi： 1S/C12H14F2N2O4/c1-19-10(20-2)6-15-11(17)12(18)16-9-4-3-7(13)5-8(9)14/h3-5,10H,6H2,1-2H3,(H,15,17)(H,16,18)
• InChI Key： BPMDTKBLYCWZKX-UHFFFAOYSA-N
• SMILES： C(NCC(OC)OC)(=O)C(NC1=CC=C(F)C=C1F)=O

Additional information on N'-(2,4-difluorophenyl)-N-(2,2-dimethoxyethyl)ethanediamide

Comprehensive Overview of N'-(2,4-difluorophenyl)-N-(2,2-dimethoxyethyl)ethanediamide (CAS No. 898356-83-7)

N'-(2,4-difluorophenyl)-N-(2,2-dimethoxyethyl)ethanediamide (CAS No. 898356-83-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique difluorophenyl and dimethoxyethyl functional groups, exhibits properties that make it a valuable intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the development of novel pharmaceuticals and advanced materials.

The structural features of N'-(2,4-difluorophenyl)-N-(2,2-dimethoxyethyl)ethanediamide include a difluorophenyl moiety, which is known for its electron-withdrawing properties, and a dimethoxyethyl group, which contributes to the compound's solubility and reactivity. These attributes make it a versatile building block in organic synthesis. Recent studies have explored its role in the creation of bioactive molecules, with particular focus on its potential in drug discovery and material innovation.

One of the key reasons for the growing interest in CAS No. 898356-83-7 is its relevance to current trends in green chemistry and sustainable synthesis. As the scientific community shifts toward environmentally friendly practices, compounds like N'-(2,4-difluorophenyl)-N-(2,2-dimethoxyethyl)ethanediamide are being evaluated for their efficiency and minimal environmental impact. This aligns with the broader demand for eco-friendly chemical processes and renewable resources in industrial applications.

In addition to its synthetic utility, N'-(2,4-difluorophenyl)-N-(2,2-dimethoxyethyl)ethanediamide has been the subject of computational studies. Researchers are leveraging artificial intelligence (AI) and machine learning to predict its reactivity and optimize its use in various reactions. This intersection of computational chemistry and experimental science highlights the compound's potential to drive innovation in high-throughput screening and molecular design.

The compound's CAS No. 898356-83-7 is frequently searched in academic and industrial databases, reflecting its importance in contemporary research. Common queries include its synthetic routes, physical properties, and safety data. These searches underscore the need for comprehensive and accessible information about this compound, particularly for professionals engaged in pharmaceutical development and specialty chemicals.

Another area of interest is the potential role of N'-(2,4-difluorophenyl)-N-(2,2-dimethoxyethyl)ethanediamide in personalized medicine. With the rise of precision healthcare, there is a growing demand for compounds that can be tailored to specific therapeutic needs. The structural flexibility of this molecule makes it a promising candidate for such applications, particularly in the design of targeted therapies and diagnostic agents.

From a commercial perspective, the demand for CAS No. 898356-83-7 is expected to rise, driven by its utility in high-value chemical synthesis. Companies specializing in fine chemicals and custom synthesis are actively exploring ways to scale up its production while maintaining cost-effectiveness and quality. This trend is further supported by advancements in process chemistry and catalytic systems, which aim to streamline the manufacturing of complex intermediates like this one.

In summary, N'-(2,4-difluorophenyl)-N-(2,2-dimethoxyethyl)ethanediamide (CAS No. 898356-83-7) represents a fascinating example of how specialized organic compounds can bridge the gap between academic research and industrial application. Its unique properties, combined with the evolving landscape of chemical innovation, position it as a compound of enduring relevance. As research continues to uncover new possibilities for this molecule, its role in cutting-edge science and technology is likely to expand even further.